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Compound of Interest

Compound Name: 1-Aminohydantoin hydrochloride

Cat. No.: B021792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 1-
aminohydantoin hydrochloride (CAS No: 2827-56-7)[1][2]. Understanding the solubility of

this compound is critical for its application in various research and development settings,

including its use as a metabolite standard for the veterinary drug nitrofurantoin[3][4].

Physicochemical Properties
1-Aminohydantoin hydrochloride is a pale yellow powder with a molecular weight of 151.55

g/mol and a melting point in the range of 201-205 °C[5]. Its chemical structure plays a

significant role in its solubility characteristics.

Solubility Profile
The solubility of 1-aminohydantoin hydrochloride has been evaluated in a limited number of

solvents. The available quantitative and qualitative data are summarized in the table below. It is

important to note that for some solvents, only qualitative descriptions of solubility are available.
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Solvent
System

Concentration Molarity Conditions Source

Dimethyl

Sulfoxide

(DMSO)

55 mg/mL 362.92 mM
Sonication is

recommended
[3]

Dimethyl

Sulfoxide

(DMSO)

25 mg/mL 164.96 mM

Ultrasonic

assistance

needed

[6]

Water Limited solubility Not specified Not specified [3]

Water Soluble Not specified Not specified [7]

Methanol Slightly soluble Not specified Heating required [8]

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

2 mg/mL 13.2 mM
Sonication is

recommended
[3]

10% DMSO +

40% PEG300 +

5% Tween-80 +

45% Saline

≥ 2.5 mg/mL 16.50 mM Clear solution [4][6]

10% DMSO +

90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL 16.50 mM Clear solution [4][6]

10% DMSO +

90% Corn Oil
≥ 2.5 mg/mL 16.50 mM Clear solution [4][6]

Note: The conflicting reports on water solubility ("Limited" vs. "Soluble") may depend on the

specific experimental conditions and purity of the compound used.

Experimental Protocol for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of 1-
aminohydantoin hydrochloride are not readily available in the public domain, a general
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methodology can be applied. The following is a standard protocol for determining the

equilibrium solubility of a solid compound in a given solvent.

Objective: To determine the saturation solubility of 1-aminohydantoin hydrochloride in a

selected solvent at a specific temperature.

Materials:

1-Aminohydantoin hydrochloride

Selected solvent(s) of appropriate purity

Vials with screw caps

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector or a UV-

Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1-aminohydantoin hydrochloride to a series of vials.

Accurately pipette a known volume of the selected solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:
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Place the vials in a thermostatically controlled shaker set to the desired temperature.

Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure

that saturation is reached. The solid phase should be present throughout the equilibration

period.

Sample Collection and Preparation:

After equilibration, remove the vials from the shaker and allow the undissolved solid to

settle.

Centrifuge the vials to further separate the solid from the supernatant.

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining solid particles.

Quantification:

Accurately dilute the filtered supernatant with a suitable solvent to a concentration within

the linear range of the analytical method.

Analyze the diluted sample using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry, to determine the concentration of 1-aminohydantoin hydrochloride.

Prepare a calibration curve using standard solutions of known concentrations to quantify

the compound in the sample.

Calculation:

Calculate the solubility of 1-aminohydantoin hydrochloride in the solvent at the

specified temperature based on the measured concentration and the dilution factor.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 1-
aminohydantoin hydrochloride.
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Caption: Workflow for determining the solubility of a solid compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b021792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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